Cas no 2167802-02-8 (3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol)

• Product Name: 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol
• CAS No: 2167802-02-8
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6421791
• PubChem ID: 165482283
• Update Time: 2025-10-29

3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol
• EN300-1461241
• [3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanol
• 2167802-02-8

• Inchi： 1S/C8H11F3N2O/c1-5-7(4-14)3-13(12-5)6(2)8(9,10)11/h3,6,14H,4H2,1-2H3
• InChI Key： FHENUSWZQIRIQV-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C=C(CO)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol

Introduction to 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol (CAS No. 2167802-02-8) and Its Emerging Applications in Chemical Biology

3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol, identified by its CAS number 2167802-02-8, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound’s molecular framework integrates a pyrazole core, a moiety well-documented for its broad spectrum of biological activities, with a trifluoromethyl group and an isopropyl substituent. These structural elements not only contribute to its distinct physicochemical properties but also open up diverse possibilities for therapeutic intervention and biochemical research.

The trifluoromethyl group, a hallmark in modern drug design, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In the context of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol, this group is strategically positioned to enhance interactions with enzymes and receptors, potentially leading to improved pharmacological outcomes. Recent studies have highlighted the role of trifluoromethyl-containing compounds in the development of antiviral, anti-inflammatory, and anticancer agents, suggesting that this derivative may exhibit similar benefits.

The pyrazole scaffold in 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol is particularly noteworthy for its versatility in medicinal chemistry. Pyrazoles have been extensively explored as key motifs in the design of bioactive molecules due to their ability to engage with various biological targets. For instance, pyrazole derivatives have shown promise as kinase inhibitors, COX inhibitors, and antimicrobial agents. The presence of the methyl group and the specific substitution pattern at the 4-position of the pyrazole ring further diversifies its potential applications.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the binding interactions of small molecules like 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol with biological targets. These computational approaches have been instrumental in identifying novel lead compounds for drug discovery. For example, molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such findings underscore the compound’s potential as a scaffold for developing targeted therapies.

In vitro studies have begun to elucidate the mechanistic aspects of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol’s biological activity. Initial experiments indicate that it may exert its effects by modulating the activity of key enzymes or by interacting with specific receptor pathways. The trifluoromethyl group appears to play a critical role in these interactions by enhancing binding affinity and reducing metabolic degradation. Additionally, the pyrazole core contributes to hydrogen bonding capabilities with biological targets, further enhancing its pharmacological profile.

The synthesis of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol presents unique challenges due to the complexity of its molecular structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework efficiently. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

As interest in fluorinated compounds continues to grow across various therapeutic areas, 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanol stands out as a promising candidate for further exploration. Its unique structural features offer a rich foundation for medicinal chemists to develop novel derivatives with enhanced potency and selectivity. Moreover, its potential applications in treating complex diseases such as cancer and inflammatory disorders make it an attractive area of research.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the evaluation process for compounds like 3-methyl-1-(1,1,1-trifluoropropan-2-yll)-H-pyrazol-ylmethanol (CAS No. 2167802 02 8). Predictive models can now forecast biological activity based on structural features alone, allowing researchers to prioritize promising candidates more efficiently. This interdisciplinary approach has already led to several breakthroughs in identifying new therapeutic agents.

In conclusion,3-methyl-l-(l,l,l-trifluoroprop-an-l -2 yl) -l H -pyrazol -4 ylmethanol represents a compelling molecule with significant potential in chemical biology and drug development. Its unique structural attributes—comprising a pyrazole core, trifluoro methyl,and an isopropyl substituent—position it as a versatile scaffold for exploring new pharmacological interventions. As research progresses,this compound will likely continue to reveal exciting opportunities for therapeutic innovation.